Cas no 119061-05-1 (2H,8H-Benzo[1,2-b:3,4-b']dipyran-3,4-diol,3,4-dihydro-5-methoxy-8,8-dimethyl-2-phenyl-, (2R,3S,4S)- (9CI))
![2H,8H-Benzo[1,2-b:3,4-b']dipyran-3,4-diol,3,4-dihydro-5-methoxy-8,8-dimethyl-2-phenyl-, (2R,3S,4S)- (9CI) structure](https://www.kuujia.com/scimg/cas/119061-05-1x500.png)
119061-05-1 structure
Product name:2H,8H-Benzo[1,2-b:3,4-b']dipyran-3,4-diol,3,4-dihydro-5-methoxy-8,8-dimethyl-2-phenyl-, (2R,3S,4S)- (9CI)
CAS No:119061-05-1
MF:C21H22O5
MW:354.396386623383
CID:211578
2H,8H-Benzo[1,2-b:3,4-b']dipyran-3,4-diol,3,4-dihydro-5-methoxy-8,8-dimethyl-2-phenyl-, (2R,3S,4S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H,8H-Benzo[1,2-b:3,4-b']dipyran-3,4-diol,3,4-dihydro-5-methoxy-8,8-dimethyl-2-phenyl-, (2R,3S,4S)- (9CI)
- 2H,8H-Benzo[1,2-b:3,4-b']dipyran-3,4-diol,3,4-dihydro-5-methoxy-8,8-dimethyl-2-phenyl-, [2R-(2a,3b,4b)]-
- Quercetol A
- 2H,8H-Benzo[1,2-b:3,4-b']dipyran-3,4-diol, 3,4-dihydro-5-methoxy-8,8-dimethyl-2-phenyl-, (2R,3S,4S)- (9CI)
-
- Inchi: 1S/C21H22O5/c1-21(2)10-9-13-14(26-21)11-15(24-3)16-17(22)18(23)19(25-20(13)16)12-7-5-4-6-8-12/h4-11,17-19,22-23H,1-3H3/t17-,18-,19+/m0/s1
- InChI Key: APXKYALORJTRLL-GBESFXJTSA-N
- SMILES: C12=CC(OC)=C3[C@H](O)[C@H](O)[C@@H](C4=CC=CC=C4)OC3=C1C=CC(C)(C)O2
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- Density: 1.270±0.06 g/cm3(Predicted)
- Boiling Point: 508.4±50.0 °C(Predicted)
- PSA: 52.54
- pka: 12.84±0.70(Predicted)
2H,8H-Benzo[1,2-b:3,4-b']dipyran-3,4-diol,3,4-dihydro-5-methoxy-8,8-dimethyl-2-phenyl-, (2R,3S,4S)- (9CI) Related Literature
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Guo Jiang,Jian Feng,Mengdi Zhang,Shuidong Zhang,Hanxiong Huang RSC Adv., 2016,6, 107547-107555
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Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
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Shushi Suzuki,Yousuke Tomita Dalton Trans., 2015,44, 4186-4194
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H. Yasumatsu,N. Fukui Catal. Sci. Technol., 2016,6, 6910-6915
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